Cas no 887221-77-4 (5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887221-77-4
• MF: C₂₆H₂₄FN₅O₂S
• MW: 489.564467430115
• CID: 5958861
• PubChem ID: 16032829
• Update Time: 2025-07-14

5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-benzylpiperazin-1-yl)-(2-fluorophenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• NCGC00137190-01
• 5-[(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CHEMBL1732783
• 887221-77-4
• HMS1906P04
• G857-1811
• F2575-0181
• AKOS005009138

• Inchi： 1S/C26H24FN5O2S/c27-20-10-5-4-9-19(20)22(31-14-12-30(13-15-31)17-18-7-2-1-3-8-18)23-25(33)32-26(35-23)28-24(29-32)21-11-6-16-34-21/h1-11,16,22,33H,12-15,17H2
• InChI Key： ABDTTWFBMWZJLU-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(N3CCN(CC4=CC=CC=C4)CC3)C3=CC=CC=C3F)=C(O)N12

Computed Properties

• Exact Mass: 489.16347436g/mol
• Monoisotopic Mass: 489.16347436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 887221-77-4 and Its Applications in Chemical Biology

The compound with the CAS number 887221-77-4 and the product name 5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines several key pharmacophoric elements that have garnered considerable attention in recent years due to their potential therapeutic applications.

At the core of this compound's molecular architecture lies a triazolothiazole scaffold, which is a class of heterocyclic compounds known for their diverse biological activities. The triazolothiazole core is particularly noteworthy because it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Recent research has highlighted the importance of this scaffold in developing novel drug candidates that can modulate complex biological pathways.

The presence of a furan-2-yl substituent in the molecule adds another layer of functional complexity. Furan derivatives are well-documented for their role in various pharmacological activities, including their ability to interact with biological targets such as enzymes and receptors. In particular, the 2-fluorophenyl group introduces a fluorine atom, which is often used in medicinal chemistry to enhance metabolic stability and binding affinity. This modification has been strategically incorporated to improve the compound's pharmacokinetic profile.

The benzylpiperazine moiety is another critical component of this compound. Piperazine derivatives are known for their ability to act as central nervous system (CNS) modulators, making them valuable in the development of drugs for neurological disorders. The benzyl substitution enhances the solubility and bioavailability of piperazine-based compounds, which is crucial for their therapeutic efficacy.

Recent advancements in computational chemistry and drug design have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The compound in question has been subjected to virtual screening and molecular docking studies to identify its potential interactions with biological targets. These studies have revealed promising binding affinities with enzymes involved in inflammation and cancer progression, suggesting its potential as a lead compound for further development.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results indicate that it can inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. Additionally, preliminary data suggest that it may interfere with signaling pathways involved in cancer cell proliferation and survival.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the triazolothiazole core, followed by introduction of the furan-2-yl and benzylpiperazine substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

As research progresses, the potential applications of this compound are likely to expand. Investigating its interactions with other biological targets and exploring its efficacy in preclinical models will be crucial steps toward its development into a therapeutic agent. The combination of structural features that make up this molecule offers a unique opportunity to develop a drug that can address multiple disease pathways simultaneously.

The development of novel heterocyclic compounds like this one underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies and innovative synthetic strategies, researchers can uncover new therapeutic possibilities that were previously unexplored.

In conclusion, the compound with CAS number 887221-77-4 and its product name 5-(4-benzylpiperazin-1-yl)(2-fluorophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol holds great promise as a lead candidate for future drug development. Its unique molecular structure and demonstrated biological activity make it a compelling subject for further investigation in chemical biology and pharmaceutical research.